Cas no 1383561-32-7 (10-Methyl Docetaxel-D3)

10-Methyl Docetaxel-D3 is a deuterated analog of docetaxel, a potent chemotherapeutic agent. The incorporation of three deuterium atoms enhances metabolic stability, potentially improving pharmacokinetic properties and reducing susceptibility to enzymatic degradation. This modification retains the parent compound's mechanism of action—binding to β-tubulin to stabilize microtubules and inhibit mitosis—while offering advantages in research applications, such as tracer studies or metabolic pathway analysis. The methyl substitution at the 10-position further diversifies its utility in structure-activity relationship investigations. Suitable for analytical and preclinical studies, this compound provides a valuable tool for exploring deuterium isotope effects in oncology drug development.
10-Methyl Docetaxel-D3 structure
10-Methyl Docetaxel-D3 structure
Product Name:10-Methyl Docetaxel-D3
CAS No:1383561-32-7
MF:C44H55NO14
MW:821.905814409256
CID:1060779
Update Time:2025-11-07

10-Methyl Docetaxel-D3 Chemical and Physical Properties

Names and Identifiers

    • 10-Methyl Docetaxel-D3
    • 10-Methyl Docetaxel-
    • Inchi: 1S/C44H55NO14/c1-23-27(56-38(51)32(48)31(25-16-12-10-13-17-25)45-39(52)59-40(3,4)5)21-44(53)36(57-37(50)26-18-14-11-15-19-26)34-42(8,35(49)33(54-9)30(23)41(44,6)7)28(47)20-29-43(34,22-55-29)58-24(2)46/h10-19,27-29,31-34,36,47-48,53H,20-22H2,1-9H3,(H,45,52)/t27-,28-,29+,31-,32+,33+,34-,36-,42+,43-,44+/m0/s1
    • InChI Key: KWXAADKMZIJIMH-BGKJQISDSA-N
    • SMILES: O([C@@]12CO[C@]1([H])C[C@H](O)[C@]1(C([C@H](OC([H])([H])[H])C3=C(C)[C@@H](OC(=O)[C@H](O)[C@H](C4C=CC=CC=4)NC(=O)OC(C)(C)C)C[C@@](C3(C)C)(O)[C@@H](OC(C3C=CC=CC=3)=O)[C@]21[H])=O)C)C(=O)C

10-Methyl Docetaxel-D3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M320022-1mg
10-Methyl Docetaxel-D3
1383561-32-7
1mg
$201.00 2023-05-17
TRC
M320022-10mg
10-Methyl Docetaxel-D3
1383561-32-7
10mg
$1596.00 2023-05-17

Additional information on 10-Methyl Docetaxel-D3

10-Methyl Docetaxel-D3: A Comprehensive Overview

10-Methyl Docetaxel-D3, identified by the CAS number 1383561-32-7, is a significant compound in the field of oncology and drug development. This compound is a derivative of docetaxel, a well-known chemotherapy drug used in the treatment of various cancers, including breast, prostate, and lung cancer. The addition of the methyl group at the 10th position and the incorporation of deuterium (D) atoms in the structure introduce unique properties that enhance its pharmacokinetic profile and make it a promising candidate for advanced therapeutic applications.

The structural modification of docetaxel to create 10-Methyl Docetaxel-D3 involves precise chemical engineering to ensure stability and efficacy. The deuterium substitution not only alters the compound's physical properties but also potentially reduces its toxicity while maintaining its antineoplastic activity. Recent studies have highlighted the importance of such modifications in improving drug delivery systems and minimizing adverse effects on healthy cells.

In terms of pharmacodynamics, 10-Methyl Docetaxel-D3 has shown enhanced solubility and bioavailability compared to its parent compound, docetaxel. This improvement is crucial for ensuring that the drug reaches its target sites effectively, thereby optimizing therapeutic outcomes. Researchers have also explored the compound's ability to overcome multidrug resistance in cancer cells, a significant challenge in chemotherapy.

The synthesis of 10-Methyl Docetaxel-D3 involves a multi-step process that includes deuterium labeling and methyl group addition. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity. These analytical methods are essential for ensuring the quality and consistency of the product, which is critical for its use in clinical settings.

Clinical trials involving 10-Methyl Docetaxel-D3 have demonstrated promising results, particularly in terms of reduced side effects and improved patient tolerance. The deuterium substitution has been shown to slow down the metabolism of the drug, allowing it to remain active in the body for longer periods. This extended activity enhances its efficacy against cancer cells while reducing the frequency of administration required.

In addition to its therapeutic applications, 10-Methyl Docetaxel-D3 has also been utilized as a tool in pharmacokinetic studies to better understand drug behavior within the human body. By incorporating deuterium into the molecule, researchers can track its distribution, metabolism, and excretion more accurately using techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These insights are invaluable for optimizing dosing regimens and improving treatment outcomes.

The development of 10-Methyl Docetaxel-D3 represents a significant advancement in cancer therapy, offering a safer and more effective alternative to traditional chemotherapy agents. As research continues, further refinements to its structure and delivery mechanisms are expected, paving the way for even more innovative treatments in oncology.

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